Cas no 137932-33-3 (m-Toluylic acid, benzyl ester)

• Product Name: m-Toluylic acid, benzyl ester
• CAS No: 137932-33-3
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 902014
• PubChem ID: 226951
• Update Time: 2025-04-19

m-Toluylic acid, benzyl ester Chemical and Physical Properties

Names and Identifiers

• m-Toluylic acid, benzyl ester
• Benzyl 3-methylbenzoate #
• AN-652/41399045
• Benzyl 3-methylbenzoate
• MQFWKCFSZJWETP-UHFFFAOYSA-N
• NSC-17940
• NSC17940
• m-Toluic acid, benzyl ester
• SCHEMBL6057244
• 137932-33-3

• Inchi： 1S/C15H14O2/c1-12-6-5-9-14(10-12)15(16)17-11-13-7-3-2-4-8-13/h2-10H,11H2,1H3
• InChI Key： MQFWKCFSZJWETP-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC(C)=C1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 226.099
• Monoisotopic Mass: 226.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters